Single crystal growth and structure analysis of type-I (Na/Sr)–(Ga/Si) quaternary clathrates†
RSC Advances Pub Date: 2019-05-09 DOI: 10.1039/C9RA01489F
Abstract
Single crystals of (Na/Sr)–(Ga/Si) quaternary type-I clathrates, Na8−ySryGaxSi46−x, were synthesized by evaporating Na from a mixture of Na–Sr–Ga–Si–Sn in a 6 : 0.5 : 1 : 2 : 1 molar ratio at 773 K for 12 h in an Ar atmosphere. Electron-probe microanalysis and single-crystal X-ray diffraction revealed that three crystals from the same product were Na8−ySryGaxSi46−x with x and y values of 7.6, 2.96; 8.4, 3.80; and 9.1, 4.08. It was also shown that increasing the Sr and Ga contents increased the electrical resistivity of the crystal from 0.34 to 1.05 mΩ cm at 300 K.
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